Cas no 154596-17-5 (cis-3,5-dimethylmorpholine hydrochloride)

• Product Name: cis-3,5-dimethylmorpholine hydrochloride
• CAS No: 154596-17-5
• MF: C₆H₁₄ClNO
• MW: 151.634460926056
• MDL: MFCD14525805
• CID: 1092637
• PubChem ID: 20818712
• Update Time: 2025-06-09

cis-3,5-dimethylmorpholine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3R,5S)-rel-3,5-Dimethylmorpholine hydrochloride
• LogP
• (3R,5S)-3,5-dimethylmorpholine hydrochloride
• cis-3,5-Dimethylmorpholine hydrochloride
• CIS-3,5-DIMETHYL-MORPHOLINE HCL
• -rel-3,5-Dimethylmorpholine hydrochloride
• cis-3,5-Dimethyl-morpholine hydrochloride
• (3S,5R)-3,5-dimethylmorpholine hydrochloride
• DB-264657
• AS-34309
• cis-3,5-Dimethylmorpholine HCl
• MFCD14525805
• A856792
• CS-0049722
• 154596-17-5
• (3R,5S)-rel-3,5-Dimethylmorpholinehydrochloride
• (3S,5R)-3,5-dimethylmorpholine;hydrochloride
• A856693
• EN300-316944
• SBXQYCSQVMVHQR-KNCHESJLSA-N
• SCHEMBL71659
• AKOS022187340
• cis-3,5-dimethylmorpholine hydrochloride

• MDL： MFCD14525805
• Inchi： 1S/C6H13NO.ClH/c1-5-3-8-4-6(2)7-5;/h5-7H,3-4H2,1-2H3;1H/t5-,6+;
• InChI Key： SBXQYCSQVMVHQR-KNCHESJLSA-N
• SMILES： Cl.O1C[C@H](C)N[C@H](C)C1

Computed Properties

• Exact Mass: 151.07652
• Monoisotopic Mass: 151.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 66.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on cis-3,5-dimethylmorpholine hydrochloride

Cis-3,5-dimethylmorpholine hydrochloride (CAS No. 154596-17-5): A Comprehensive Overview

Cis-3,5-dimethylmorpholine hydrochloride, identified by its Chemical Abstracts Service (CAS) number 154596-17-5, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This compound belongs to the morpholine class, which is known for its diverse applications in medicinal chemistry due to its structural versatility and biological activity. The presence of two methyl groups at the 3 and 5 positions enhances its pharmacological profile, making it a valuable intermediate in the synthesis of various therapeutic agents.

The< strong> cis-configuration of the morpholine ring is particularly noteworthy, as it influences the compound's spatial arrangement and interactions with biological targets. This stereochemical feature is crucial in determining its efficacy and selectivity in pharmaceutical applications. The hydrochloride salt form of this compound improves its solubility in water, which is a critical factor for formulation development and bioavailability.

Recent advancements in medicinal chemistry have highlighted the potential of< strong> cis-3,5-dimethylmorpholine hydrochloride as a building block for the development of novel drugs. Its unique structural properties make it suitable for designing molecules that interact with specific biological pathways. For instance, studies have demonstrated its utility in the synthesis of compounds with anti-inflammatory and analgesic properties. The ability to modulate these properties through structural modifications opens up new avenues for therapeutic intervention.

In addition to its pharmacological applications, CAS No. 154596-17-5 has been explored in the context of material science and industrial chemistry. The morpholine moiety contributes to the compound's stability and reactivity, making it a valuable component in various chemical processes. Researchers have investigated its role in catalytic systems and polymer formulations, where its structural features enhance performance and durability.

The synthesis of< strong> cis-3,5-dimethylmorpholine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as asymmetric catalysis and transition metal-mediated reactions, have been employed to achieve high yields and enantiopurity. These techniques are essential for producing pharmaceutical-grade material that meets stringent regulatory standards.

One of the most compelling aspects of< strong> cis-3,5-dimethylmorpholine hydrochloride is its potential in drug discovery. Its scaffold can be modified to develop molecules with enhanced binding affinity and reduced side effects. Computational modeling and high-throughput screening have been instrumental in identifying promising derivatives. These approaches leverage the power of computational chemistry to accelerate the discovery process and identify lead compounds for further development.

The biological activity of< strong> cis-3,5-dimethylmorpholine hydrochloride has been studied across various therapeutic areas. Notably, it has shown promise in the treatment of neurological disorders due to its ability to interact with central nervous system receptors. Preclinical studies have demonstrated its potential as an adjunct therapy for conditions such as chronic pain and neurodegenerative diseases. The compound's ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system-targeted therapies.

In conclusion, Cis-3,5-dimethylmorpholine hydrochloride (CAS No. 154596-17-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile applications make it a valuable asset in drug development and material science. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.